Cas no 1289559-66-5 (1-(5-Fluoropyrimidin-4-yl)ethanol)

• Product Name: 1-(5-Fluoropyrimidin-4-yl)ethanol
• CAS No: 1289559-66-5
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 3167279
• PubChem ID: 53375609
• Update Time: 2025-06-07

1-(5-Fluoropyrimidin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• SB56630
• 1-(5-fluoropyrimidin-4-yl)ethanol
• 1289559-66-5
• DB-180239
• 1-(5-fluoropyrimidin-4-yl)ethan-1-ol
• SCHEMBL1553635
• 1-(5-Fluoropyrimidin-4-yl)ethanol

• Inchi： 1S/C6H7FN2O/c1-4(10)6-5(7)2-8-3-9-6/h2-4,10H,1H3
• InChI Key： VPILRVVKYQRMHT-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1C(C)O

Computed Properties

• Exact Mass: 142.05424101Da
• Monoisotopic Mass: 142.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 1-(5-Fluoropyrimidin-4-yl)ethanol

1-(5-Fluoropyrimidin-4-yl)ethanol: An Overview of a Promising Compound in Medicinal Chemistry

1-(5-Fluoropyrimidin-4-yl)ethanol, with the CAS number 1289559-66-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This molecule, characterized by its unique chemical structure, has shown promising results in various preclinical studies and is currently being explored for its therapeutic potential in several diseases.

The chemical structure of 1-(5-Fluoropyrimidin-4-yl)ethanol consists of a 5-fluoropyrimidine ring attached to an ethanol group. The presence of the fluorine atom and the pyrimidine ring imparts unique properties to this compound, making it an attractive candidate for drug design. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial factors in the development of effective pharmaceuticals.

Recent research has highlighted the potential of 1-(5-Fluoropyrimidin-4-yl)ethanol in various therapeutic areas. One notable application is in the treatment of cancer. Studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA synthesis and repair, thereby disrupting the cell cycle and leading to apoptosis.

In addition to its antitumor properties, 1-(5-Fluoropyrimidin-4-yl)ethanol has also been investigated for its potential as an antiviral agent. Preclinical studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, such as influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression, making it a promising candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 1-(5-Fluoropyrimidin-4-yl)ethanol have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, which is essential for maintaining therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-Fluoropyrimidin-4-yl)ethanol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-(5-Fluoropyrimidin-4-yl)ethanol, with its CAS number 1289559-66-5, represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatments for cancer and viral infections.